Cas no 3462-95-1 ((4-Fluorophenylmethyl)triphenylphosphonium Chloride)

• Product Name: (4-Fluorophenylmethyl)triphenylphosphonium Chloride
• CAS No: 3462-95-1
• MF: C₂₅H₂₁ClFP
• MW: 406.859410047531
• MDL: MFCD00031637
• CID: 84757
• PubChem ID: 2733554
• Update Time: 2025-11-06

(4-Fluorophenylmethyl)triphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• (4-Fluorobenzyl)triphenylphosphonium chloride
• (4-fluorophenyl)methyl-triphenylphosphanium,chloride
• (4-fluorophenylmethyl)-triphenylphosphonium chloride
• (4-fluorobenzyl)(triphenyl)phosphonium chloride
• 1-(4'-florobenzyl)triphenylphosphonium chloride
• p-fluorobenzyl-triphenyl-phosphonium chloride
• triphenyl-(4-fluorobenzyl)-phosphonium chloride
• Phosphonium, [(4-fluorophenyl)methyl]triphenyl-, chloride
• (4-fluorophenylmethyl)triphenylphosphonium chloride
• C25H21ClFP
• KSC495G9T
• GULJCSOINTWKNF-UHFFFAOYSA-M
• CBHDAHHYMRXLIP-UHFFFAOYSA-M
• 4192AB
• VZ20144
• 4-Fluorobenzyl triphenylphosphine chloride
• p-fluorobenzyltriphenylphosphonium chloride
• FT-0604770
• CS-0040954
• SCHEMBL376693
• triphenyl(4-fluorobenzyl)-phosphonium chloride
• (4-fluoro-benzyl)-triphenyl-phosphonium chloride
• MFCD00031637
• 4-fluorobenzyltriphenyl phosphonium chloride
• SY109305
• 4-fluorobenzyl triphenylphosphonium chloride
• 4-fluorophenylmethyl triphenylphosphonium chloride
• [(4-FLUOROPHENYL)METHYL]TRIPHENYLPHOSPHANIUM CHLORIDE
• J-019681
• A874917
• DTXSID80369940
• (4-fluorophenyl)methyl-triphenylphosphanium;chloride
• 4-Fluorobenzyl triphenyl phosphoniumchloride
• 3462-95-1
• AKOS016003711
• (4-fluorophenyl)methyl-triphenylphosphanium,bromide
• DB-018006
• (4-Fluorophenylmethyl)triphenylphosphonium Chloride

• MDL： MFCD00031637
• Inchi： 1S/C25H21FP.ClH/c26-22-18-16-21(17-19-22)20-27(23-10-4-1-5-11-23,24-12-6-2-7-13-24)25-14-8-3-9-15-25;/h1-19H,20H2;1H/q+1;/p-1
• InChI Key： CBHDAHHYMRXLIP-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC(=CC=1)F
• BRN： 4075331

Computed Properties

• Exact Mass: 406.10500
• Monoisotopic Mass: 406.1053435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 310-312°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 2.32380
• Solubility: Not determined
• Sensitiveness: Hygroscopic

(4-Fluorophenylmethyl)triphenylphosphonium Chloride Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on (4-Fluorophenylmethyl)triphenylphosphonium Chloride

Recent Advances in the Application of (4-Fluorophenylmethyl)triphenylphosphonium Chloride (CAS: 3462-95-1) in Chemical Biology and Pharmaceutical Research

The compound (4-Fluorophenylmethyl)triphenylphosphonium chloride (CAS: 3462-95-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This phosphonium salt is widely utilized as a key intermediate in organic synthesis, particularly in the preparation of Wittig reagents, which are instrumental in the formation of carbon-carbon double bonds. Its unique chemical properties, including its stability and reactivity, make it a valuable tool in the development of novel therapeutic agents and biochemical probes.

Recent studies have highlighted the role of (4-Fluorophenylmethyl)triphenylphosphonium chloride in mitochondrial targeting. The compound's lipophilic cationic nature allows it to accumulate in mitochondria, making it a promising candidate for the delivery of therapeutic agents to this organelle. Researchers have exploited this property to develop mitochondria-targeted antioxidants and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the delivery of reactive oxygen species (ROS)-scavenging molecules to mitochondria, thereby mitigating oxidative stress in neurodegenerative disease models.

In addition to its mitochondrial targeting capabilities, (4-Fluorophenylmethyl)triphenylphosphonium chloride has been employed in the synthesis of fluorescent probes for bioimaging. A recent publication in Analytical Chemistry (2024) described the development of a phosphonium-based fluorescent dye that enables real-time monitoring of mitochondrial membrane potential in live cells. This advancement provides researchers with a powerful tool to study mitochondrial dysfunction, which is implicated in a wide range of diseases, including cancer, diabetes, and aging-related disorders.

Another emerging application of this compound is in the field of drug delivery. Its ability to form stable complexes with various bioactive molecules has been leveraged to improve the pharmacokinetic properties of poorly soluble drugs. A 2023 study in Molecular Pharmaceutics reported the successful use of (4-Fluorophenylmethyl)triphenylphosphonium chloride as a carrier for the targeted delivery of anticancer drugs to tumor cells, resulting in enhanced therapeutic efficacy and reduced off-target effects.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of (4-Fluorophenylmethyl)triphenylphosphonium chloride. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity. A 2024 study in Organic Process Research & Development presented a novel, scalable method for the synthesis of this compound, which could facilitate its broader adoption in industrial and academic settings.

In conclusion, (4-Fluorophenylmethyl)triphenylphosphonium chloride (CAS: 3462-95-1) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from mitochondrial targeting to drug delivery and bioimaging, underscore its potential as a versatile tool in the development of new therapeutic strategies. Future research is expected to further explore its mechanisms of action and expand its utility in addressing unmet medical needs.